Cas no 2260932-76-9 (2-Methyl-2-pyrrolidin-2-ylpropanoic acid;hydrochloride)

• Product Name: 2-Methyl-2-pyrrolidin-2-ylpropanoic acid;hydrochloride
• CAS No: 2260932-76-9
• MF: C₈H₁₆ClNO₂
• MW: 193.671141624451
• CID: 6041791
• PubChem ID: 137926575
• Update Time: 2025-06-11

2-Methyl-2-pyrrolidin-2-ylpropanoic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-6734681
• 2-methyl-2-(pyrrolidin-2-yl)propanoic acid hydrochloride
• Z3478956181
• 2-Methyl-2-pyrrolidin-2-ylpropanoic acid;hydrochloride
• 2260932-76-9

• Inchi： 1S/C8H15NO2.ClH/c1-8(2,7(10)11)6-4-3-5-9-6;/h6,9H,3-5H2,1-2H3,(H,10,11);1H
• InChI Key： ZJBLADNDCPRNOY-UHFFFAOYSA-N
• SMILES： Cl.OC(C(C)(C)C1CCCN1)=O

Computed Properties

• Exact Mass: 193.0869564g/mol
• Monoisotopic Mass: 193.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Additional information on 2-Methyl-2-pyrrolidin-2-ylpropanoic acid;hydrochloride

Introduction to 2-Methyl-2-pyrrolidin-2-ylpropanoic acid;hydrochloride (CAS No. 2260932-76-9)

2-Methyl-2-pyrrolidin-2-ylpropanoic acid;hydrochloride (CAS No. 2260932-76-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural and functional properties. This compound, also known as MPPA-HCl, is a derivative of pyrrolidine, a five-membered heterocyclic amine that plays a crucial role in various biological processes.

The chemical structure of MPPA-HCl consists of a pyrrolidine ring attached to a propanoic acid moiety, with a methyl group substituting one of the carbon atoms. This specific arrangement imparts the compound with distinct physicochemical properties, making it an attractive candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential of MPPA-HCl in modulating key biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic effects, which are mediated through its interaction with specific receptors and enzymes involved in pain and inflammation pathways. These findings suggest that MPPA-HCl could be a valuable lead compound for the development of novel therapeutic agents targeting chronic pain and inflammatory diseases.

In addition to its pharmacological properties, MPPA-HCl has been investigated for its potential as a chiral building block in asymmetric synthesis. The chiral center within the pyrrolidine ring provides a versatile platform for the synthesis of enantiomerically pure compounds, which are essential in many pharmaceutical applications. A study published in Organic Letters demonstrated the successful use of MPPA-HCl as a chiral auxiliary in the synthesis of complex natural products, highlighting its utility in organic synthesis.

The solubility and stability of MPPA-HCl are also important considerations for its practical applications. Experimental data indicate that this compound is highly soluble in water and common organic solvents, facilitating its use in both laboratory-scale experiments and industrial processes. Furthermore, its stability under various conditions, including pH and temperature, ensures that it can be effectively utilized in diverse chemical reactions and formulations.

Clinical trials are currently underway to evaluate the safety and efficacy of MPPA-HCl as a potential therapeutic agent. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for further clinical development and highlight the potential of MPPA-HCl as a future drug candidate.

In conclusion, 2-Methyl-2-pyrrolidin-2-ylpropanoic acid;hydrochloride (CAS No. 2260932-76-9) is a multifaceted compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its pharmacological properties and synthetic versatility, make it an exciting area of focus for ongoing scientific investigations. As research continues to uncover new insights into the mechanisms and potential uses of this compound, it is likely to play an increasingly important role in the development of innovative therapeutic solutions.